8-Benzyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-benzyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H22N2O4S/c23-18(17-7-4-12-27-17)22-16(19(24)25)14-26-20(22)8-10-21(11-9-20)13-15-5-2-1-3-6-15/h1-7,12,16H,8-11,13-14H2,(H,24,25)
• InChI Key: MRWRPPMAYMBVMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=CC=CS3)CC4=CC=CC=C4
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the spirocyclic structure, followed by the introduction of the benzyl and thiophene-2-carbonyl groups, and finally the addition of the carboxylic acid group. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The spirocyclic structure would likely impart a certain degree of rigidity to the molecule, while the benzyl and thiophene-2-carbonyl groups could potentially participate in various interactions depending on their positioning and the surrounding environment.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carboxylic acid group could potentially undergo reactions such as esterification or amide formation, while the thiophene ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, while its melting and boiling points would be affected by the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

Future research on this compound could involve exploring its potential applications, investigating its mechanism of action, or developing more efficient methods for its synthesis.